molecular formula C7H4FIN2 B1292450 5-Fluoro-3-iodo-1H-indazole CAS No. 858629-06-8

5-Fluoro-3-iodo-1H-indazole

Cat. No. B1292450
CAS RN: 858629-06-8
M. Wt: 262.02 g/mol
InChI Key: CZUPBTJBMHZBTJ-UHFFFAOYSA-N
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Description

5-Fluoro-3-iodo-1H-indazole is a chemical compound with the CAS Number: 858629-06-8 . It has a molecular weight of 262.03 and its IUPAC name is 5-fluoro-3-iodo-1H-indazole . It is a solid at room temperature .


Synthesis Analysis

Indazole-containing derivatives represent one of the most important heterocycles in drug molecules . Diversely substituted indazole derivatives bear a variety of functional groups and display versatile biological activities . This has led to considerable attention in the field of medicinal chemistry for the synthesis of indazole derivatives . The strategies for the synthesis of 1H- and 2H-indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .


Molecular Structure Analysis

The molecular structure of 5-Fluoro-3-iodo-1H-indazole contains a total of 16 bonds; 12 non-H bonds, 10 multiple bonds, 10 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 1 Pyrazole .


Chemical Reactions Analysis

Indazole derivatives scarcely occur in nature, but this particular nucleus in a variety of synthetic compounds possesses a wide range of pharmacological activities . Diversely substituted indazole-containing compounds furnished with different functional groups represent significant pharmacological activities and serve as structural motifs in drug molecules .


Physical And Chemical Properties Analysis

5-Fluoro-3-iodo-1H-indazole is a solid at room temperature . It has a molecular weight of 262.03 . The compound should be stored at an ambient temperature .

Scientific Research Applications

Chemical Synthesis

“5-Fluoro-3-iodo-1H-indazole” is used in chemical synthesis. It is involved in the formation of N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines . This compound is also used in transition metal-catalyzed reactions and reductive cyclization reactions .

Medicinal Applications

Indazole-containing heterocyclic compounds, such as “5-Fluoro-3-iodo-1H-indazole”, have a wide variety of medicinal applications. They are used as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .

Drug Development

Several recently marketed drugs contain the indazole structural motif, which includes “5-Fluoro-3-iodo-1H-indazole”. These drugs can be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases .

Suzuki-Type Cross-Coupling Reaction

“5-Fluoro-3-iodo-1H-indazole” is used in Suzuki-type cross-coupling reactions. Once N-protection has been carried out, the obtained N1-protected-3-iodoindazole is employed in the vinylation reaction assay with pinacol vinyl boronate under microwave irradiation .

Catalyst Development

“5-Fluoro-3-iodo-1H-indazole” is used in the development of catalysts. For example, it is used in Cu (OAc) 2 -catalyzed reactions to form N–N bonds in DMSO under O2 atmosphere .

Safety and Hazards

The compound has been classified as hazardous according to the 2012 OSHA Hazard Communication Standard . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed .

Future Directions

Indazole-containing derivatives have shown a broad variety of biological activities, leading to the development of several pharmaceutical products . Therefore, numerous methods have been developed to construct these heterocycles with better biological activities . Future research may focus on the development of synthetic methodologies aimed at this aromatic moiety .

properties

IUPAC Name

5-fluoro-3-iodo-2H-indazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4FIN2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CZUPBTJBMHZBTJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NNC(=C2C=C1F)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4FIN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50646295
Record name 5-Fluoro-3-iodo-2H-indazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50646295
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

262.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Fluoro-3-iodo-1H-indazole

CAS RN

858629-06-8
Record name 5-Fluoro-3-iodo-2H-indazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50646295
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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